N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide
Overview
Description
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide, also known as BPNB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antibacterial, antifungal, and antitumor activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of essential molecules such as DNA and RNA, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacterial and fungal cells, and reduce the production of inflammatory cytokines. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide has several advantages for use in laboratory experiments. It is stable under a wide range of conditions, making it easy to handle and store. Additionally, it is soluble in organic solvents, which makes it easy to dissolve and use in various assays. However, its low solubility in water can be a limitation for some applications.
Future Directions
There are several future directions for the study of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide. One potential direction is the development of new drugs based on the structure of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide and its potential applications in various fields of scientific research. Finally, the synthesis of new derivatives of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide may lead to the discovery of compounds with even greater activity and selectivity.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide involves the reaction of 4-bromoaniline with 4-methoxy-3-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product, N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide, is a yellow crystalline solid that is soluble in organic solvents.
properties
IUPAC Name |
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN2O5S/c1-21-13-7-6-11(8-12(13)16(17)18)22(19,20)15-10-4-2-9(14)3-5-10/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOFKDUVXGWSUCM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Br)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-4-methoxy-3-nitrobenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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